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Compound of Interest

Compound Name: Oxane-4-carboxylic acid

Cat. No.: B153539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrahydropyran-4-carboxylic acid, a key heterocyclic building block, is integral to the synthesis

of a wide array of pharmaceutical compounds and functional materials. Its structural motif is

prevalent in numerous biologically active molecules, making its commercial availability a critical

consideration for research and development pipelines. This technical guide provides an in-

depth overview of the commercial sources, pricing, and synthesis of tetrahydropyran-4-

carboxylic acid, equipping researchers with the necessary information to procure this vital

intermediate.

Commercial Availability and Supplier Overview
Tetrahydropyran-4-carboxylic acid is readily available from a multitude of chemical suppliers,

catering to both small-scale research and larger-scale development needs. The compound is

typically offered at purities of 98% or higher, ensuring its suitability for sensitive synthetic

applications. Key suppliers include major international vendors and specialized chemical

manufacturers.

Below is a summary of representative commercial suppliers and their offerings. Please note

that pricing and availability are subject to change and it is recommended to consult the

suppliers' websites for the most current information.
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Supplier
Product
Name

Purity
Available
Quantities

Price (USD)
CAS
Number

Thermo

Scientific

Chemicals

Tetrahydropyr

an-4-

carboxylic

acid, 98%

98% 5 g, 25 g

$59.40 (5g),

$175.65

(25g)

5337-03-1

Ottokemi

Tetrahydropyr

an-4-yl-

carboxylic

acid, 98%

98%
5 g, 25 g, 100

g, 1 kg

$41.63 (5g),

$175.00

(25g),

$600.13

(100g), POR

(1kg)

5337-03-1

iChemical

Tetrahydro-

2H-pyran-4-

carboxylic

acid

98%
100 g, 150 g,

200g

$201.96

(100g),

$244.44

(150g)

5337-03-1

Oakwood

Products Inc.

(via Neta

Scientific)

Tetrahydropyr

an-4-

Carboxylic

Acid

99% 100 g $133.00 5337-03-1

Fluorochem

Tetrahydropyr

an-4-

carboxylic

acid

- 1 g £5.00 5337-03-1

Tokyo

Chemical

Industry (TCI)

Tetrahydropyr

an-4-

carboxylic

Acid

>98.0% (GC) - - 5337-03-1

Sigma-

Aldrich

Tetrahydro-

2h-pyran-4-

carboxylic

acid

- - - 5337-03-1
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Home

Sunshine

Pharma

Tetrahydropyr

an-4-

carboxylic

Acid

≥99.0% In stock - 5337-03-1

POR: Price on Request

Synthesis of Tetrahydropyran-4-carboxylic Acid: A
Commercially Viable Protocol
For applications requiring larger quantities or in-house synthesis capabilities, a commercially

viable synthetic route has been reported. This process involves a three-step sequence starting

from readily available starting materials.

Experimental Protocol
Step I: Synthesis of Diethyl tetrahydropyran-4,4'-dicarboxylate

This initial step involves the cyclization of diethyl malonate with bis(2-chloroethyl) ether.

Reagents: Diethyl malonate (1.0 mole), Bis(2-chloroethyl) ether (1.0 mole), Solvent, Base,

Tetrabutylammonium bromide (TBAB).

Procedure: The reaction is carried out in a suitable solvent with a base and TBAB as a phase

transfer catalyst.

Step II: Synthesis of Tetrahydropyran-4,4'-dicarboxylic acid

The diester from Step I is hydrolyzed to the corresponding dicarboxylic acid.

Reagents: Diethyl tetrahydropyran-4,4'-dicarboxylate (1.0 mole), Sodium hydroxide (NaOH,

5.0 mole).

Procedure: The hydrolysis is performed using a 5 molar equivalent of NaOH at a

temperature of 40-50°C. After complete hydrolysis, the pH is adjusted to 1.0-2.0.

Step III: Decarboxylation to Tetrahydropyran-4-carboxylic acid
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The final step is the controlled decarboxylation of the diacid.

Reagents: Tetrahydropyran-4,4'-dicarboxylic acid (1.0 mole), Paraffin oil, Xylene.

Procedure: The decarboxylation is conducted at 120-130°C in a mixture of xylene and

paraffin oil. The paraffin oil helps to prevent decomposition of the product at the reaction

temperature. The product, 4-tetrahydropyranylcarboxylic acid, is isolated after the evolution

of carbon dioxide ceases. This method reports a molar yield of 80-85% with a GC purity of

98-99%.

Visualizing the Synthesis and Supply Chain
To further elucidate the synthesis and commercial landscape, the following diagrams are

provided.
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Caption: Synthetic pathway for tetrahydropyran-4-carboxylic acid.
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Researchers & Scientists
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To cite this document: BenchChem. [Navigating the Commercial Landscape of
Tetrahydropyran-4-carboxylic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b153539#commercial-availability-of-
tetrahydropyran-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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